Cas no 249291-76-7 (7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester)

7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester structure
249291-76-7 structure
Product Name:7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester
CAS No:249291-76-7
MF:C12H19NO4
MW:241.28356385231
CID:246190
PubChem ID:9991928
Update Time:2025-04-19

7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester
    • 7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
    • 2S-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
    • 7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-3-carboxylic acid
    • (1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • WYB81881
    • 918411-43-5
    • 1221818-81-0
    • 7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • MFCD11975926
    • SY343315
    • (1R,2R,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
    • 7-boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • SB47236
    • 7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylicacid
    • 711082-67-6
    • SCHEMBL5233802
    • 7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • exo-7-Boc-7-azabicyclo[2.2.1]heptan-2-yl carboxylic acid
    • AB85823
    • (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
    • SY107947
    • AKOS013440787
    • SY343767
    • AMY33992
    • (1R,2R,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • 7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • rel-((1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
    • SB11183
    • C77577
    • rel-(7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
    • SY115225
    • 249291-76-7
    • DS-8186
    • (1S,2S,4R)-7-(TERT-BUTOXYCARBONYL)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLICACID
    • MB11422
    • DTXSID90433828
    • (1R,2S,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
    • MFCD12198742
    • EN300-77234
    • CS-0044701
    • 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl) ester
    • MFCD18433537
    • SB46745
    • Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)
    • InChI Key: XRDRXGVDCVQVPV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2CCC1C(C(=O)O)C2)=O

Computed Properties

  • Exact Mass: 241.13147
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84

7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester Related Literature

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